7-(2-phenylethyl)pyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one

Specification

• Molecular Formula: C16H13N5O
• Molecular Weight: 291.31 g/mol
• IUPAC Name: 11-(2-phenylethyl)-2,3,7,8,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• Standard InChI: InChI=1S/C16H13N5O/c22-16-15-13(21-14(18-19-15)6-9-17-21)8-11-20(16)10-7-12-4-2-1-3-5-12/h1-6,8-9,11H,7,10H2
• Standard InChI Key: MHHIQDIUFNNUSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C=CC3=C(C2=O)N=NC4=CC=NN34

Introduction

7-(2-phenylethyl)pyrazolo[5,1-c]pyrido[4,3-e]124triazin-6(7H)-one is a complex organic compound belonging to the class of pyrazolo[5,1-c]pyrido[4,3-e]triazin derivatives. It is characterized by its unique structural features, including a fused ring system that incorporates a pyrazole moiety and a pyrido-triazine framework. This compound is notable for its diverse biological activities and potential applications in scientific research, particularly in the fields of pharmacology and oncology.

Synthesis

The synthesis of 7-(2-phenylethyl)pyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one typically involves several key steps using various organic chemistry methods. These multi-step processes are crucial for modifying the compound for different applications. While specific synthetic pathways for this compound are not detailed in the available literature, common methodologies for synthesizing similar compounds include multi-step reactions starting from readily available precursors.

Biological Activities and Applications

This compound has been studied for its potential pharmacological properties, particularly in the context of anticancer research. Derivatives of this compound exhibit significant anticancer properties by targeting specific pathways involved in tumor growth. The mechanism of action involves interaction with specific biological targets such as enzymes or receptors, leading to potential therapeutic effects.

Biological Activity	Description
Anticancer Properties	Targets tumor growth pathways
Mechanism of Action	Interacts with enzymes or receptors

Research Findings

Research indicates that compounds within the pyrazolo[5,1-c]pyrido[4,3-e]triazin class exhibit diverse biological activities, making them candidates for further investigation in medicinal chemistry. The unique structural characteristics of 7-(2-phenylethyl)pyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one contribute to its potential reactivity and biological activity, highlighting its importance in scientific research.